Cas no 2680773-36-6 (benzyl N-(4-bromo-5-fluoropyridin-3-yl)carbamate)

• Product Name: benzyl N-(4-bromo-5-fluoropyridin-3-yl)carbamate
• CAS No: 2680773-36-6
• MF: C₁₃H₁₀BrFN₂O₂
• MW: 325.133105754852
• CID: 5627147
• PubChem ID: 165935359
• Update Time: 2025-10-21

benzyl N-(4-bromo-5-fluoropyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680773-36-6
• benzyl N-(4-bromo-5-fluoropyridin-3-yl)carbamate
• EN300-28294541

• Inchi： 1S/C13H10BrFN2O2/c14-12-10(15)6-16-7-11(12)17-13(18)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,18)
• InChI Key： LFROOPCLQFDJEQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=CC=1NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 323.99097g/mol
• Monoisotopic Mass: 323.99097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(4-bromo-5-fluoropyridin-3-yl)carbamate

Research Brief on Benzyl N-(4-bromo-5-fluoropyridin-3-yl)carbamate (CAS: 2680773-36-6) in Chemical Biology and Pharmaceutical Applications

Benzyl N-(4-bromo-5-fluoropyridin-3-yl)carbamate (CAS: 2680773-36-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic carbamate derivative, featuring both bromo and fluoro substituents on its pyridine core, demonstrates unique reactivity patterns that make it valuable for drug discovery and medicinal chemistry applications. Recent studies have highlighted its potential as a versatile building block for the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and antiviral agents.

Structural analysis reveals that the 4-bromo-5-fluoropyridine moiety provides an excellent platform for further functionalization through cross-coupling reactions, while the benzyl carbamate group serves as a protected amine precursor. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in palladium-catalyzed Buchwald-Hartwig amination reactions, enabling efficient synthesis of novel pyridine-based scaffolds with potential anticancer activity. The electron-withdrawing effects of both halogen substituents were found to significantly influence the compound's reactivity in these transformations.

In pharmaceutical applications, researchers have explored benzyl N-(4-bromo-5-fluoropyridin-3-yl)carbamate as a key intermediate in the synthesis of Bruton's tyrosine kinase (BTK) inhibitors. A recent patent application (WO2023052345) describes its use in preparing potent and selective BTK inhibitors for treating autoimmune diseases and B-cell malignancies. The compound's structural features allow for precise modulation of inhibitor potency and pharmacokinetic properties, as demonstrated in preclinical studies showing improved target engagement and oral bioavailability compared to earlier generation inhibitors.

From a chemical biology perspective, the compound has shown promise in activity-based protein profiling (ABPP) studies. Its ability to serve as a warhead in covalent inhibitor design was highlighted in a 2024 Nature Chemical Biology publication, where researchers utilized it to develop selective probes for studying cysteine-reactive enzymes in inflammatory pathways. The bromo substituent was particularly valuable for subsequent click chemistry modifications, enabling comprehensive proteome-wide target identification.

Recent synthetic methodology developments have expanded the utility of benzyl N-(4-bromo-5-fluoropyridin-3-yl)carbamate in medicinal chemistry. A breakthrough reported in ACS Catalysis (2024) demonstrated its effective use in photoredox-catalyzed C-H functionalization reactions, providing access to structurally diverse pyridine derivatives under mild conditions. This advancement addresses previous challenges in modifying the C2 position of similar pyridine scaffolds, opening new possibilities for structure-activity relationship studies.

Safety and handling considerations for this compound have been recently updated based on comprehensive toxicological assessments. While generally stable under standard laboratory conditions, precautions are recommended when handling due to potential respiratory sensitization properties. Proper personal protective equipment and adequate ventilation are advised, particularly in large-scale synthetic applications.

Looking forward, benzyl N-(4-bromo-5-fluoropyridin-3-yl)carbamate continues to attract attention as a multifunctional building block in drug discovery. Ongoing research focuses on expanding its applications in DNA-encoded library synthesis and fragment-based drug design. The compound's unique combination of halogen substituents and protected amine functionality positions it as a valuable tool for addressing current challenges in targeted therapy development, particularly in the areas of protein degradation and allosteric modulator design.